Cas no 2648918-28-7 ((2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid)

• Product Name: (2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid
• CAS No: 2648918-28-7
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5759256
• PubChem ID: 165517851
• Update Time: 2025-05-24

(2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1507292
• (2R)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylpentanoic acid
• 2648918-28-7
• (2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid

• Inchi： 1S/C27H34N2O5/c1-17(2)14-24(26(31)32)29-25(30)13-12-18(3)15-28-27(33)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23-24H,12-16H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)/t18?,24-/m1/s1
• InChI Key： SMLVVPMPDFOTFA-VCUSLETLSA-N
• SMILES： O(C(NCC(C)CCC(N[C@@H](C(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid

Latest Research Briefing on (2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid (CAS: 2648918-28-7)

In recent years, the compound (2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid (CAS: 2648918-28-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This peptide derivative, characterized by its unique structural features, has been investigated for its potential applications in drug development, particularly in the synthesis of bioactive peptides and peptidomimetics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable building block for researchers.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and optimization strategies for this compound. The researchers highlighted its role in the efficient assembly of complex peptide sequences, emphasizing its stability and compatibility with standard SPPS protocols. The study also reported improved yields and purity levels when using (2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid as a key intermediate, underscoring its importance in modern peptide chemistry.

Another significant development involves the application of this compound in the design of protease inhibitors. A 2023 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of (2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid exhibited potent inhibitory activity against specific viral proteases, suggesting potential therapeutic applications in antiviral drug development. The study utilized molecular docking and kinetic assays to elucidate the binding mechanisms, providing a foundation for further optimization.

Furthermore, advancements in analytical techniques have enabled more precise characterization of this compound. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses have been employed to ensure the quality and consistency of (2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid in research settings. These methodologies are critical for maintaining reproducibility in peptide synthesis and downstream applications.

In conclusion, (2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid (CAS: 2648918-28-7) continues to be a pivotal compound in chemical biology and pharmaceutical research. Its versatility in peptide synthesis, coupled with emerging therapeutic potential, positions it as a subject of ongoing investigation. Future studies are expected to explore its broader applications, including targeted drug delivery and biomaterial development, further solidifying its role in advancing the field.